Cas no 657424-79-8 (3-Isoxazolemethanol, 5-(3-chlorophenyl)-)

• Product Name: 3-Isoxazolemethanol, 5-(3-chlorophenyl)-
• CAS No: 657424-79-8
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 962461
• PubChem ID: 57528605
• Update Time: 2025-04-19

3-Isoxazolemethanol, 5-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol, 5-(3-chlorophenyl)-
• [5-(3-Chlorophenyl)-1,2-oxazol-3-yl]methanol
• [5-(3-chlorophenyl)isoxazol-3-yl]methanol
• VPP9WBH6V7
• 657424-79-8
• (5-(3-Chloro-phenyl)-isoxazol-3-yl)-methanol
• SCHEMBL1544808
• (5-(3-Chlorophenyl)isoxazol-3-yl)methanol
• EN300-4998341
• BBLDPDOSTBIXLM-UHFFFAOYSA-N
• 5-(3-Chlorophenyl)-3-isoxazolemethanol
• DB-300280
• [5-(3-chloro-phenyl)-isoxazol-3-yl]-methanol
• AKOS017556303
• UNII-VPP9WBH6V7

• Inchi： 1S/C10H8ClNO2/c11-8-3-1-2-7(4-8)10-5-9(6-13)12-14-10/h1-5,13H,6H2
• InChI Key： BBLDPDOSTBIXLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(CO)=NO1

Computed Properties

• Exact Mass: 209.02444
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes